Phenethyl butyrate
Phenethyl butyrate
Phenethyl butyrate is the butanoate ester of 2-phenylethanol. It has a role as a metabolite. It is functionally related to a 2-phenylethanol.
Phenethyl butyrate is a natural product found in Mangifera indica with data available.
Phenethyl butyrate is a natural product found in Mangifera indica with data available.
Brand Name:
Vulcanchem
CAS No.:
103-52-6
VCID:
VC20988120
InChI:
InChI=1S/C12H16O2/c1-2-6-12(13)14-10-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3
SMILES:
CCCC(=O)OCCC1=CC=CC=C1
Molecular Formula:
C12H16O2
Molecular Weight:
192.25 g/mol
Phenethyl butyrate
CAS No.: 103-52-6
Cat. No.: VC20988120
Molecular Formula: C12H16O2
Molecular Weight: 192.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phenethyl butyrate is the butanoate ester of 2-phenylethanol. It has a role as a metabolite. It is functionally related to a 2-phenylethanol. Phenethyl butyrate is a natural product found in Mangifera indica with data available. |
|---|---|
| CAS No. | 103-52-6 |
| Molecular Formula | C12H16O2 |
| Molecular Weight | 192.25 g/mol |
| IUPAC Name | 2-phenylethyl butanoate |
| Standard InChI | InChI=1S/C12H16O2/c1-2-6-12(13)14-10-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3 |
| Standard InChI Key | WFNDDSQUKATKNX-UHFFFAOYSA-N |
| SMILES | CCCC(=O)OCCC1=CC=CC=C1 |
| Canonical SMILES | CCCC(=O)OCCC1=CC=CC=C1 |
| Boiling Point | 238.00 °C. @ 760.00 mm Hg |
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